Cas no 128464-85-7 (3-Bromo-5-tert-butyl-4,5-dihydroisoxazole)

3-Bromo-5-tert-butyl-4,5-dihydroisoxazole is a brominated isoxazoline derivative with significant utility in synthetic organic chemistry. Its structure, featuring a reactive bromine substituent and a sterically hindered tert-butyl group, makes it a valuable intermediate for constructing complex heterocyclic frameworks. The compound is particularly useful in cycloaddition reactions and as a precursor for functionalized isoxazoles. Its stability under standard conditions ensures ease of handling, while the bromine moiety offers versatility for further derivatization via cross-coupling or nucleophilic substitution. This compound is well-suited for applications in pharmaceutical and agrochemical research, where precise molecular modifications are required.
3-Bromo-5-tert-butyl-4,5-dihydroisoxazole structure
128464-85-7 structure
Product Name:3-Bromo-5-tert-butyl-4,5-dihydroisoxazole
CAS No:128464-85-7
MF:C7H12BrNO
MW:206.080281257629
CID:1073929
PubChem ID:14640013
Update Time:2025-05-21

3-Bromo-5-tert-butyl-4,5-dihydroisoxazole Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-5-tert-butyl-4,5-dihydroisoxazole
    • 3-bromo-5-(1,1-dimethylethyl)-4,5-dihydro-Isoxazole
    • 3-bromo-5-tert-butyl-4,5-dihydro-isoxazole
    • AGN-PC-00229J
    • CTK8E2311
    • FT-0685653
    • RP08889
    • DTXSID40562470
    • 3-Bromo-5-(tert-butyl)-4,5-dihydroisoxazole
    • DB-062643
    • 3-Bromo-5-tert-butyl-4,5-dihydroisoxazole 95+%
    • W-205297
    • 3-bromo-5-tert-butyl-4,5-dihydro-1,2-oxazole
    • SY318784
    • A907910
    • AKOS015841308
    • MFCD11707001
    • 128464-85-7
    • SCHEMBL25587693
    • CS-0359773
    • MDL: MFCD11707001
    • Inchi: 1S/C7H12BrNO/c1-7(2,3)5-4-6(8)9-10-5/h5H,4H2,1-3H3
    • InChI Key: OVTHQBDSNGJXQT-UHFFFAOYSA-N
    • SMILES: BrC1CC(C(C)(C)C)ON=1

Computed Properties

  • Exact Mass: 205.01026
  • Monoisotopic Mass: 205.01023g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 21.6Ų

Experimental Properties

  • Density: 1.441
  • Boiling Point: 195.754°C at 760 mmHg
  • Flash Point: 72.19°C
  • Refractive Index: 1.531
  • PSA: 21.59

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3-Bromo-5-tert-butyl-4,5-dihydroisoxazole Related Literature

Additional information on 3-Bromo-5-tert-butyl-4,5-dihydroisoxazole

3-Bromo-5-tert-butyl-4,5-dihydroisoxazole: A Comprehensive Overview

The compound 3-Bromo-5-tert-butyl-4,5-dihydroisoxazole (CAS No. 128464-85-7) is a fascinating molecule with a unique structure and diverse applications in the field of organic chemistry. This compound belongs to the class of isoxazoles, which are five-membered heterocyclic compounds containing one oxygen and one nitrogen atom. The presence of a bromine atom at position 3 and a bulky tert-butyl group at position 5 imparts distinctive chemical properties to this molecule, making it a valuable substrate for various synthetic transformations.

Recent studies have highlighted the importance of 3-Bromo-5-tert-butyl-4,5-dihydroisoxazole in medicinal chemistry. Researchers have explored its potential as a building block for constructing bioactive compounds with therapeutic applications. For instance, its ability to undergo nucleophilic substitution reactions has been leveraged to synthesize derivatives with anti-inflammatory and antioxidant properties. These findings underscore the versatility of this compound in drug discovery and development.

In addition to its role in medicinal chemistry, 3-Bromo-5-tert-butyl-4,5-dihydroisoxazole has also found applications in materials science. Its unique electronic properties make it an attractive candidate for use in organic electronics. Recent advancements in the synthesis of conductive polymers have incorporated this compound as a key component, demonstrating its potential in creating novel materials with enhanced electrical properties.

The synthesis of 3-Bromo-5-tert-butyl-4,5-dihydroisoxazole involves a multi-step process that typically begins with the preparation of the corresponding dihydroisoxazole intermediate. The introduction of the bromine atom at position 3 is achieved through a bromination reaction, while the tert-butyl group is introduced via alkylation. These steps require precise control over reaction conditions to ensure high yields and purity of the final product.

From an environmental perspective, the handling and disposal of 3-Bromo-5-tert-butyl-4,5-dihydroisoxazole must adhere to established safety protocols. Its stability under standard conditions makes it suitable for storage and transportation, provided appropriate precautions are taken to prevent contamination or exposure.

Looking ahead, ongoing research continues to uncover new applications for 3-Bromo-5-tert-butyl-4,5-dihydroisoxazole. Its role as an intermediate in the synthesis of complex organic molecules remains a focal point for chemists worldwide. As technology advances and new synthetic methodologies emerge, this compound is expected to play an even more significant role in shaping the future of organic chemistry.

In conclusion, 3-Bromo-5-t

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